Cas no 7622-22-2 (benzyl (r)-(+)-2-hydroxy-3-phenylpropionate)

• Product name: benzyl (r)-(+)-2-hydroxy-3-phenylpropionate
• CAS No: 7622-22-2
• MF: C₁₆H₁₆O₃
• MW: 256.2964
• MDL: MFCD00674062
• CID: 982464
• PubChem ID: 24869909

benzyl (r)-(+)-2-hydroxy-3-phenylpropionate Chemical and Physical Properties

Names and Identifiers

• benzyl (r)-(+)-2-hydroxy-3-phenylpropionate
• Benzyl (2R)-2-hydroxy-3-phenylpropanoate
• (R)-benzyl-2-hydroxy-3-phenyl propanoate
• 2-hydroxy-3-pheylpropanoic acid benzyl ester
• 461784_ALDRICH
• AG-H-04086
• benzyl 3-phenyl-(R)-lactate
• benzyl-(R)-(+)-2-hydroxy-3-phenylpropionate
• CTK5E2609
• D-benzyl 2-hydroxy-3-phenylpropanoate
• phenylmethyl (2R)-2-hydroxy-3-phenylpropanoate
• Phenylmethyl (R)-2-hydroxy-3-phenylpropanoate
• SureCN262278
• DTXSID40433853
• MFCD00674062
• (R)-Benzyl2-hydroxy-3-phenylpropanoate
• (R)-Benzyl 2-hydroxy-3-phenylpropanoate
• SCHEMBL262278
• benzyl(R)-(+)-2-hydroxy-3-phenylpropionate
• CS-0162177
• XFULYMQQCZRWQB-OAHLLOKOSA-N
• D83199
• BS-17495
• Benzyl(R)-(+)2-hydroxy-3-phenylpropiona te 97%
• AKOS024386616
• benzyl (R)-2-hydroxy-3-phenylpropanoate
• A865533
• 7622-22-2
• (R)-2-hydroxy-3-phenyl-propionic acid benzyl ester
• Benzyl (R)-(+)-2-hydroxy-3-phenylpropionate, 97%
• DB-075085

• MDL： MFCD00674062
• Inchi： InChI=1S/C16H16O3/c17-15(11-13-7-3-1-4-8-13)16(18)19-12-14-9-5-2-6-10-14/h1-10,15,17H,11-12H2/t15-/m1/s1
• InChI Key： XFULYMQQCZRWQB-OAHLLOKOSA-N
• SMILES： C1=CC=C(C=C1)CC(C(=O)OCC2=CC=CC=C2)O

Computed Properties

• Exact Mass: 256.109944368g/mol
• Monoisotopic Mass: 256.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Color/Form: solid
• Density: 1.14 g/mL at 25 °C(lit.)
• Melting Point: 20-30 °C (lit.)
• Boiling Point: 228 °C(lit.)
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• Refractive Index: n20/D 1.559(lit.)
• PSA: 46.53000
• LogP: 2.33340
• Solubility: Not determined

benzyl (r)-(+)-2-hydroxy-3-phenylpropionate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3